Cas no 149243-29-8 (Butanedioic acid,2-bromo-2-methyl-, 1-ethyl 4-methyl ester)

• Product Name: Butanedioic acid,2-bromo-2-methyl-, 1-ethyl 4-methyl ester
• CAS No: 149243-29-8
• MF: C₈H₁₃BrO₄
• MW: 253.090422391891
• CID: 100286
• PubChem ID: 568271
• Update Time: 2025-04-18

Butanedioic acid,2-bromo-2-methyl-, 1-ethyl 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-bromo-2-methyl-, 1-ethyl 4-methyl ester
• Butanedioic acid, 2-bromo-2-methyl-, 1-ethyl 4-methyl ester (9CI)
• 1-O-ethyl 4-O-methyl 2-bromo-2-methylbutanedioate
• 1-Ethyl 4-methyl 2-bromo-2-methylsuccinate #
• MISKOECQMWYZNK-UHFFFAOYSA-N
• 149243-29-8
• 2-Methyl-2-bromosuccinic acid, 1-ethyl, 4-methyl ester

• Inchi： 1S/C8H13BrO4/c1-4-13-7(11)8(2,9)5-6(10)12-3/h4-5H2,1-3H3
• InChI Key： MISKOECQMWYZNK-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)(C)CC(=O)OC

Computed Properties

• Exact Mass: 251.99969
• Monoisotopic Mass: 252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6